N-[3-(anilinocarbonyl)phenyl]-3-methylbenzamide

• IUPAC Name: 3-methyl-N-[3-(phenylcarbamoyl)phenyl]benzamide
• InChI: InChI=1S/C21H18N2O2/c1-15-7-5-8-16(13-15)20(24)23-19-12-6-9-17(14-19)21(25)22-18-10-3-2-4-11-18/h2-14H,1H3,(H,22,25)(H,23,24)
• InChI Key: ZBVPQQXOXXEBIK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NC2=CC=CC(=C2)C(=O)NC3=CC=CC=C3
• Molecular Formula: C21H18N2O2
• Molecular Weight: 330.4 g/mol

Description

N-[3-(anilinocarbonyl)phenyl]-3-methylbenzamide, commonly known as AM251, is a synthetic cannabinoid receptor antagonist. It was first synthesized in 1999 by researchers at the University of Aberdeen, Scotland. AM251 is a potent and selective antagonist for the CB1 receptor, which is primarily found in the central nervous system.

Mechanism of Action

AM251 acts as a competitive antagonist for the CB1 receptor, which is primarily found in the central nervous system. The CB1 receptor is involved in a variety of physiological processes, including appetite regulation, pain perception, and the reward system. By blocking the CB1 receptor, AM251 can modulate these processes and potentially provide therapeutic benefits.
Biochemical and Physiological Effects:
AM251 has been shown to have a variety of biochemical and physiological effects. In animal models, it has been shown to reduce food intake and body weight, as well as reduce the reinforcing effects of drugs of abuse. Additionally, AM251 has been shown to have analgesic effects in animal models. However, it is important to note that the effects of AM251 may vary depending on the dose and route of administration.

Advantages and Limitations for Lab Experiments

One advantage of using AM251 in lab experiments is its selectivity for the CB1 receptor. This allows researchers to specifically target this receptor and study its effects. Additionally, AM251 is relatively easy to synthesize and purify, making it readily available for research purposes. However, a limitation of using AM251 is its potential for off-target effects, particularly at higher doses. Additionally, the effects of AM251 may be influenced by factors such as species, strain, and sex, which can complicate experimental design.

Future Directions

There are several future directions for research on AM251. One area of interest is its potential therapeutic applications, particularly in the treatment of obesity, addiction, and pain. Additionally, further research is needed to determine the optimal dose and route of administration for these potential therapeutic applications. Another area of interest is the development of more selective CB1 receptor antagonists, which may have fewer off-target effects. Finally, research is needed to better understand the mechanisms underlying the effects of AM251, particularly at the cellular and molecular levels.

Scientific Research Applications

AM251 has been extensively studied for its potential therapeutic applications, particularly in the treatment of obesity, addiction, and pain. It has been shown to reduce food intake and body weight in animal models, suggesting that it may be effective in treating obesity. AM251 has also been shown to reduce the reinforcing effects of drugs of abuse, such as cocaine and morphine, indicating that it may be useful in the treatment of addiction. Additionally, AM251 has been shown to have analgesic effects in animal models, suggesting that it may be useful in the treatment of pain.